molecular formula C7H5Cl3N2O B8739805 2,4,6-Trichlorophenylurea

2,4,6-Trichlorophenylurea

Cat. No.: B8739805
M. Wt: 239.5 g/mol
InChI Key: PODOAIWAYUVDEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4,6-Trichlorophenol (2,4,6-TCP) is a chlorinated aromatic compound with the molecular formula C₆H₃Cl₃O. Key identifiers include:

  • CAS Registry Number: 88-06-2 .
  • IUPAC Name: 2,4,6-Trichlorophenol .
  • Synonyms: 2,4,6-TCP, Trichlorfenol .

Properties

Molecular Formula

 C7H5Cl3N2O

Molecular Weight

 239.5 g/mol

IUPAC Name

 (2,4,6-trichlorophenyl)urea

InChI

 InChI=1S/C7H5Cl3N2O/c8-3-1-4(9)6(5(10)2-3)12-7(11)13/h1-2H,(H3,11,12,13)

InChI Key

 PODOAIWAYUVDEF-UHFFFAOYSA-N

Canonical SMILES

 C1=C(C=C(C(=C1Cl)NC(=O)N)Cl)Cl

Origin of Product

 United States

Comparison with Similar Compounds

Analytical and Regulatory Considerations

Analytical Methods

2,4,6-TCP and related chlorophenols are typically analyzed using:

  • Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) with mass spectrometry (MS) detection .
  • Simultaneous Analysis: Methods developed by the Fukuoka Institute of Health and Environmental Sciences enable concurrent detection of 11 chlorophenols in water samples, including 2,4,6-TCP .

Regulatory Status

  • 2,4,6-TCP is regulated under the U.S. EPA’s Toxic Substances Control Act (TSCA) and the European Union’s REACH framework due to its environmental persistence .
  • Pentachlorophenol is listed under the Stockholm Convention on Persistent Organic Pollutants (POPs), whereas 2,4,6-TCP has fewer restrictions .

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